Cas no 131105-89-0 (2-amino-4-fluorobenzene-1-thiol)

• Product Name: 2-amino-4-fluorobenzene-1-thiol
• CAS No: 131105-89-0
• MF: C₆H₆FNS
• MW: 143.181943416595
• CID: 1227687
• PubChem ID: 11105480
• Update Time: 2025-05-23

2-amino-4-fluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4-fluoro-
• 2-amino-4-fluorobenzenethiol
• DTXSID10455300
• C90392
• EN300-40434
• SCHEMBL104399
• 131105-89-0
• MAOTUJPKBAIACF-UHFFFAOYSA-N
• DB-181990
• 2-amino-4-fluorobenzene-1-thiol
• AB54821
• 2-amino-4-fluoro-benzenethiol
• MFCD09909741

• Inchi： 1S/C6H6FNS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,8H2
• InChI Key： MAOTUJPKBAIACF-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1N)F

Computed Properties

• Exact Mass: 143.02058
• Monoisotopic Mass: 143.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-amino-4-fluorobenzene-1-thiol

2-Amino-4-Fluorobenzene-1-Thiol: A Comprehensive Overview

The compound 2-amino-4-fluorobenzene-1-thiol, also known by its CAS number 131105-89-0, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) at the 2-position, a fluorine atom at the 4-position, and a thiol group (-SH) at the 1-position of a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-4-fluorobenzene-1-thiol. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also ensure high purity, which is crucial for its application in sensitive areas such as drug discovery and material synthesis.

The electronic properties of 2-amino-4-fluorobenzene-1-thiol make it an attractive candidate for use in organic electronics. The amino group introduces electron-donating characteristics, while the fluorine atom provides electron-withdrawing effects, creating a balance that can be exploited in designing functional materials. Recent studies have demonstrated its potential as a building block for constructing two-dimensional materials, such as graphene analogs, where its thiol group facilitates strong metal-sulfur bonds essential for stability.

In the field of medicinal chemistry, 2-amino-4-fluorobenzene-1-thiol has shown promise as a lead compound for drug development. Its ability to act as both a hydrogen bond donor and acceptor makes it suitable for targeting specific protein pockets. Preclinical studies have highlighted its potential in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. The fluorine atom at the 4-position further enhances its pharmacokinetic properties, improving bioavailability and reducing toxicity.

The thiol group in 2-amino-4-fluorobenzene-1-thiol plays a pivotal role in its reactivity. It can undergo various transformations, such as oxidation to form disulfides or coupling reactions to create larger molecules. These reactions are not only fundamental to its synthesis but also open avenues for creating derivatives with tailored properties. For instance, researchers have explored the use of this compound in creating biocompatible polymers for tissue engineering applications.

Environmental considerations have also driven research into the degradation pathways of 2-amino-4-fluorobenzene-1-thiol. Studies have shown that under specific conditions, such as UV light or microbial action, this compound can undergo biodegradation. Understanding these processes is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 2-amino-4-fluorobenzene-1-thiol (CAS No. 131105-89-0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new applications and optimize its synthesis and utilization, this compound stands at the forefront of innovative chemical research.